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Compound of Interest

Compound Name: 2,5-Dimethoxyterephthalaldehyde

Cat. No.: B1268428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 2,5-Dimethoxyterephthalaldehyde,

focusing on its core physicochemical properties. The information is presented to support

research and development activities where this compound is of interest.

Core Molecular Data
2,5-Dimethoxyterephthalaldehyde is an organic compound characterized by an aromatic

benzene ring substituted with two methoxy groups and two aldehyde functional groups.[1] This

structure makes it a subject of interest for various applications in organic synthesis, materials

science, and medicinal chemistry.[1]

The fundamental molecular properties of 2,5-Dimethoxyterephthalaldehyde are summarized

in the table below. This data is essential for stoichiometric calculations, analytical

characterization, and experimental design.
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Property Value Source

Molecular Formula C₁₀H₁₀O₄ [2][3][4]

Molecular Weight 194.18 g/mol [2][3][4]

IUPAC Name
2,5-

dimethoxyterephthalaldehyde
[2]

CAS Number 7310-97-6 [3][4]

Canonical SMILES
COC1=CC(=C(C=C1C=O)OC)

C=O
[2][3][4]

Physicochemical Properties
2,5-Dimethoxyterephthalaldehyde typically appears as a white to yellow crystalline solid.[1]

[5] It is soluble in organic solvents like dichloromethane but has lower solubility in water.[1] The

presence of two reactive aldehyde groups makes it a valuable precursor in various

condensation reactions.[1]

Logical Relationship of Core Properties
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental identifiers.
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{2,5-Dimethoxyterephthalaldehyde | C₁₀H₁₀O₄}

Molecular Weight 194.18 g/mol has

CAS Number 7310-97-6 is identified by

SMILES COC1=CC(=C(C=C1C=O)OC)C=O is represented by

Click to download full resolution via product page

Caption: Relationship between 2,5-Dimethoxyterephthalaldehyde and its key identifiers.

Experimental Protocols
While this document does not detail specific experimental use-cases, a common protocol for

the characterization of this compound involves:

Purity Analysis (Gas Chromatography - GC):

Method: A sample is dissolved in a suitable organic solvent. An aliquot is injected into a

gas chromatograph equipped with a capillary column (e.g., DB-5 or equivalent) and a

flame ionization detector (FID).

Conditions: The temperature program is ramped to ensure the separation of the analyte

from any impurities or residual solvent.

Outcome: Purity is determined by the area percentage of the main peak corresponding to

2,5-Dimethoxyterephthalaldehyde.[5]

Structural Confirmation (Nuclear Magnetic Resonance - NMR):
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Method: A sample is dissolved in a deuterated solvent (e.g., CDCl₃). ¹H NMR and ¹³C

NMR spectra are acquired.

Expected ¹H NMR signals: Resonances corresponding to the aldehydic protons, aromatic

protons, and methoxy protons are observed. For example, in CDCl₃, expected signals

include singlets for the aldehydic protons (~10.50 ppm), aromatic protons (~7.26 ppm),

and methoxy protons (~3.95 ppm).[6]

Outcome: The chemical shifts, integration, and coupling patterns confirm the molecular

structure.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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